5-(3,4,5-Trifluorophenyl)-1H-imidazol-2-amine

• IUPAC Name: 5-(3,4,5-trifluorophenyl)-1H-imidazol-2-amine
• InChI: InChI=1S/C9H6F3N3/c10-5-1-4(2-6(11)8(5)12)7-3-14-9(13)15-7/h1-3H,(H3,13,14,15)
• InChI Key: XSZXAGGSFPTBGC-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1F)F)F)C2=CN=C(N2)N
• Molecular Formula: C9H6F3N3
• Molecular Weight: 213.16 g/mol

Description

The compound “5-(3,4,5-Trifluorophenyl)-1H-imidazol-2-amine” is a derivative of imidazole, which is a heterocyclic organic compound. Imidazole derivatives are often used in the synthesis of various pharmacologically active compounds.

Synthesis Analysis

While specific synthesis methods for “5-(3,4,5-Trifluorophenyl)-1H-imidazol-2-amine” were not found, a patent describes a process for preparing 3,4,5-trifluorophenol from 1-halo-3,4,5-trifluorobenzene. This process involves high-pressure reaction with ammonia water at 100-200°C under the presence of a cuprous salt, Cu salt, or copper oxide as a catalyst.

Scientific Research Applications

Catalysis and Hydroboration Reactions

(3,4,5-Trifluorophenyl)boronic acid: serves as a valuable catalyst in organic synthesis. Specifically, it has been explored in 1,2-hydroboration reactions of unsaturated substrates. Under conventional conditions, this boronic acid demonstrates activity in the hydroboration of aldehydes , ketones , and imines . .

Suzuki–Miyaura Coupling

The Suzuki–Miyaura cross-coupling reaction is widely used for carbon–carbon bond formation. Tris(3,4,5-trifluorophenyl)borane is an effective reagent in this context. Its mild reaction conditions, functional group tolerance, and stability contribute to its success. .

Future Directions

While specific future directions for “5-(3,4,5-Trifluorophenyl)-1H-imidazol-2-amine” were not found, the patent on the synthesis of 3,4,5-trifluorophenol suggests potential improvements in yield and environmental impact.